8-(4-pyridin-2-ylbenzyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine

• IUPAC Name: 8-[(4-pyridin-2-ylphenyl)methyl]-5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepine
• InChI: InChI=1S/C19H20N4/c1-2-9-21-19(4-1)17-7-5-16(6-8-17)13-22-10-3-11-23-15-20-12-18(23)14-22/h1-2,4-9,12,15H,3,10-11,13-14H2
• InChI Key: LPNBTXZXEFIPDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CN=CN2C1)CC3=CC=C(C=C3)C4=CC=CC=N4
• Molecular Formula: C19H20N4
• Molecular Weight: 304.4 g/mol

Description

“8-(4-pyridin-2-ylbenzyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine” is a chemical compound that belongs to the class of benzodiazepines. Benzodiazepines are a class of drugs primarily used for treating anxiety, but they also are effective in treating several other conditions.

Synthesis Analysis

The synthesis of such compounds usually involves a multi-step reaction sequence. An atom-economical, one-pot, three-step cascade process engaging five reactive centers (amide, amine, carbonyl, azide, and alkyne) has been performed for the synthesis of alicyclic derivatives of quinazolinotriazolobenzodiazepine.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with multiple rings and functional groups. The stereochemistry and relative configurations of the synthesized compounds were determined by 1D and 2D NMR spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and involve multiple steps. The synthesis of a new heterocyclic system was achieved in a good yield using a retro Diels–Alder (RDA) procedure.

Future Directions

The future directions in the research and development of “8-(4-pyridin-2-ylbenzyl)-6,7,8,9-tetrahydro-5H-imidazo[1,5-a][1,4]diazepine” and similar compounds could involve exploring their potential therapeutic applications, improving their synthesis methods, and studying their pharmacokinetics and pharmacodynamics.